(S,S)-1,2-Bis-(4-fluorophenyl)ethane-1,2-diamine

• CAS RN: 503111-98-6
• Molecular Formula: C14H14F2N2
• Molecular Weight: 248.27 g/mol
• IUPAC Name: (1S,2S)-1,2-bis(4-fluorophenyl)ethane-1,2-diamine
• InChI: InChI=1S/C14H14F2N2/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8,13-14H,17-18H2/t13-,14-/m0/s1
• InChI Key: DWKHQEHNAPMAGG-KBPBESRZSA-N
• Isomeric SMILES: C1=CC(=CC=C1[C@@H]([C@H](C2=CC=C(C=C2)F)N)N)F
• Canonical SMILES: C1=CC(=CC=C1C(C(C2=CC=C(C=C2)F)N)N)F

Description

Synthesis Analysis

This involves a detailed examination of the methods used to synthesize the compound. It includes the starting materials, reagents, reaction conditions, and the overall yield of the reaction.

Molecular Structure Analysis

This involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties such as solubility, melting point, boiling point, density, refractive index, and specific rotation. The compound’s chemical stability, reactivity, and pH may also be analyzed.

Mechanism of Action

For biologically active compounds, the mechanism of action refers to its biochemical interaction that results in a pharmacological effect. This could involve binding to a receptor or enzyme and modulating its activity.